Cas no 2377609-87-3 (4-Bis(N-Boc)amino-3-fluorophenylboronic acid)

• Product Name: 4-Bis(N-Boc)amino-3-fluorophenylboronic acid
• CAS No: 2377609-87-3
• MF: C₁₆H₂₃BFNO₆
• MW: 355.166328668594
• CID: 5523838
• PubChem ID: 91658792
• Update Time: 2025-10-19

4-Bis(N-Boc)amino-3-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• [4-[bis[(2-methylpropan-2-yl)oxycarbonyl]amino]-3-fluorophenyl]boronic acid
• 2377609-87-3
• 4-Bis(N-Boc)amino-3-fluorophenylboronic acid
• CS-0178992
• BS-33722

• Inchi： 1S/C16H23BFNO6/c1-15(2,3)24-13(20)19(14(21)25-16(4,5)6)12-8-7-10(17(22)23)9-11(12)18/h7-9,22-23H,1-6H3
• InChI Key： PDOXRNGFOOHMLN-UHFFFAOYSA-N
• SMILES： FC1C=C(B(O)O)C=CC=1N(C(=O)OC(C)(C)C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 355.1602458g/mol
• Monoisotopic Mass: 355.1602458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.3Ų

Additional information on 4-Bis(N-Boc)amino-3-fluorophenylboronic acid

Research Brief on 4-Bis(N-Boc)amino-3-fluorophenylboronic acid (CAS: 2377609-87-3): Recent Advances and Applications

4-Bis(N-Boc)amino-3-fluorophenylboronic acid (CAS: 2377609-87-3) is a specialized boronic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique N-Boc protected amino groups and fluorine substitution, serves as a versatile building block in the synthesis of biologically active molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of protease inhibitors and targeted therapies for diseases such as cancer and infectious diseases.

The molecular structure of 4-Bis(N-Boc)amino-3-fluorophenylboronic acid enables it to participate in key chemical reactions, including Suzuki-Miyaura cross-coupling, which is pivotal for constructing complex organic frameworks. Researchers have leveraged this property to synthesize novel compounds with enhanced pharmacokinetic properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives of this compound in inhibiting serine proteases, which are implicated in various pathological conditions.

In addition to its role in drug development, 4-Bis(N-Boc)amino-3-fluorophenylboronic acid has been explored for its utility in bioconjugation strategies. Its boronic acid moiety allows for selective binding to diols and other functional groups, making it a valuable tool for labeling and modifying biomolecules. Recent advancements in this area have been documented in a 2024 ACS Chemical Biology article, which detailed its application in the site-specific modification of antibodies for targeted drug delivery systems.

Despite its promising applications, challenges remain in optimizing the stability and reactivity of 4-Bis(N-Boc)amino-3-fluorophenylboronic acid under physiological conditions. Current research efforts are focused on modifying its structure to improve its bioavailability and reduce off-target effects. Collaborative studies between academic and industrial researchers are expected to yield next-generation derivatives with superior therapeutic profiles.

In conclusion, 4-Bis(N-Boc)amino-3-fluorophenylboronic acid (CAS: 2377609-87-3) represents a critical scaffold in modern medicinal chemistry. Its multifaceted applications in drug discovery and bioconjugation underscore its importance in advancing therapeutic innovations. Ongoing research will likely uncover new roles for this compound, further solidifying its position as a cornerstone in chemical biology.